1-[(2,5-dimethylphenyl)sulfonyl]-N-propyl-4-piperidinecarboxamide

• IUPAC Name: 1-(2,5-dimethylphenyl)sulfonyl-N-propylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H26N2O3S/c1-4-9-18-17(20)15-7-10-19(11-8-15)23(21,22)16-12-13(2)5-6-14(16)3/h5-6,12,15H,4,7-11H2,1-3H3,(H,18,20)
• InChI Key: FNPYLRVWHDDIAH-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multiple steps, including the formation of piperidine derivatives through reactions like condensation, N-sulfonation, and further functionalization. For example, compounds with similar sulfonyl and piperidine components have been synthesized by treating substituted benzhydryl chlorides with piperidine followed by N-sulfonation (Vinaya et al., 2009).

Molecular Structure Analysis

X-ray crystallography and spectroscopic techniques like NMR and IR spectroscopy are common methods used to determine the molecular structure of synthesized compounds. These techniques have revealed that related piperidine compounds often exhibit interesting structural features such as chair conformations of the piperidine ring and specific geometric arrangements around sulfur atoms (Naveen et al., 2015).

Chemical Reactions and Properties

The reactivity of such compounds can involve interactions with various reagents to form new derivatives, highlighting the versatility of the sulfonyl and piperidine components in chemical synthesis. The presence of functional groups like the sulfonyl moiety can significantly influence the chemical behavior and the type of reactions these molecules can undergo (Khalid et al., 2013).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding the compound's behavior in different environments. These properties are often determined using techniques like X-ray diffraction and thermal analysis, providing detailed information on the compound's crystalline structure and stability (Arbi et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are essential for predicting the compound's potential applications and behavior in chemical reactions. Studies on related compounds have explored these aspects through experimental and computational methods, shedding light on the molecular interactions and binding affinities (Borrmann et al., 2009).

Mechanism of Action

Target of Action

A related compound has been reported to interact withDVL1 , a key player in tumors and chemoresistance

Mode of Action

It’s suggested that related compounds may impair the binding ofDVL1 to its cognate receptor, FZD . This suggests that the compound could potentially act by modulating protein-protein interactions, but this needs to be confirmed with further studies.

Action Environment

One source suggests that related compounds should be stored in aninert atmosphere at room temperature , which could imply certain stability requirements for this compound.